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Compound of Interest

Compound Name: Rubiayannone A

Cat. No.: B11937194

Researchers and drug development professionals seeking to verify and build upon published
data for Rubiayannone A will face significant challenges due to the current inaccessibility of
the primary research article. While the compound is cited as having antiplatelet aggregation
activity, the crucial quantitative data and detailed experimental protocols remain largely
unavailable, hindering any independent efforts to reproduce the findings.

Rubiayannone A, an anthraquinone glycoside, was first described in a 2002 publication by
Meei-Jen Liou, Che-Ming Teng, and Tian-Shung Wu in the "Journal of the Chinese Chemical
Society." This paper, titled "Constituents from Rubia Ustulata Diels and R. Yunnanensis Diels
and Their Antiplatelet Aggregation Activity," is consistently referenced as the original source of
information on the compound. However, the full text of this article is not readily accessible
through standard scientific databases and search engines.

This lack of access to the primary source material makes it impossible to conduct a thorough
analysis of the reproducibility of the original findings. Key information required for such an
assessment, including the following, remains elusive:

e Quantitative Data: Specific metrics of biological activity, such as IC50 values or percentage
inhibition at given concentrations, are not available in the public domain.

» Detailed Experimental Protocols: The precise methodologies used to isolate Rubiayannone
A and to test its antiplatelet aggregation activity are unknown. Without these protocols, other
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researchers cannot attempt to replicate the experiments under the same conditions.

At present, no subsequent studies appear to have been published that either reproduce or
expand upon the initial data for Rubiayannone A. This further compounds the issue of data
reproducibility, as there is no independent verification of the compound's activity from other
laboratories.

Experimental Workflow for Reproducibility
Assessment

Should the original publication become accessible, a logical workflow to assess the
reproducibility of the data on Rubiayannone A would involve the following key stages:
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Caption: Workflow for assessing the reproducibility of Rubiayannone A data.
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In conclusion, while Rubiayannone A is noted in chemical supplier databases as having
antiplatelet aggregation properties, the scientific community's ability to verify, reproduce, or
build upon this finding is currently stalled. The core requirement for scientific advancement—
access to detailed, published data and methodologies—is not being met in the case of this
particular compound. Until the original research article becomes widely available, the
reproducibility of the data on Rubiayannone A cannot be established.

 To cite this document: BenchChem. [Data on Rubiayannone A Lacks Reproducibility Due to
Limited Availability of Original Publication]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11937194#reproducibility-of-published-data-on-
rubiayannone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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